Cas no 851406-49-0 (2-(4-chlorophenoxy)-N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylacetamide
• CAS No: 851406-49-0
• MF: C₂₁H₂₁ClN₂O₃
• MW: 384.856044530869
• CID: 5759460
• PubChem ID: 3333383
• Update Time: 2023-11-21

2-(4-chlorophenoxy)-N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• F0611-0668
• 851406-49-0
• AKOS024587189
• AB00669597-01
• 2-(4-chlorophenoxy)-N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]acetamide
• Acetamide, 2-(4-chlorophenoxy)-N-[2-(1,2-dihydro-5,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-
• 2-(4-chlorophenoxy)-N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylacetamide

• Inchi： 1S/C21H21ClN2O3/c1-13-3-4-14(2)20-18(13)11-15(21(26)24-20)9-10-23-19(25)12-27-17-7-5-16(22)6-8-17/h3-8,11H,9-10,12H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key： RVLDVQBEGOLHLO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCCC1C(NC2C(C)=CC=C(C)C=2C=1)=O)=O

Computed Properties

• Exact Mass: 384.1240702g/mol
• Monoisotopic Mass: 384.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 653.5±55.0 °C(Predicted)
• pka: 11.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones